(3R4S)-3-(4-CHLOROBENZENESULFONYL)-4-{[(PYRIDIN-4-YL)METHYL]AMINO}-1LAMBDA6-THIOLANE-11-DIONE

• IUPAC Name: (3S,4R)-4-(4-chlorophenyl)sulfonyl-1,1-dioxo-N-(pyridin-4-ylmethyl)thiolan-3-amine
• InChI: InChI=1S/C16H17ClN2O4S2/c17-13-1-3-14(4-2-13)25(22,23)16-11-24(20,21)10-15(16)19-9-12-5-7-18-8-6-12/h1-8,15-16,19H,9-11H2/t15-,16-/m0/s1
• InChI Key: ZFWVNAAAVQNJEW-HOTGVXAUSA-N
• Canonical SMILES: C1C(C(CS1(=O)=O)S(=O)(=O)C2=CC=C(C=C2)Cl)NCC3=CC=NC=C3
• Isomeric SMILES: C1[C@@H]([C@H](CS1(=O)=O)S(=O)(=O)C2=CC=C(C=C2)Cl)NCC3=CC=NC=C3
• Molecular Formula: C16H17ClN2O4S2
• Molecular Weight: 400.9 g/mol

Description

(3R4S)-3-(4-CHLOROBENZENESULFONYL)-4-{[(PYRIDIN-4-YL)METHYL]AMINO}-1LAMBDA6-THIOLANE-11-DIONE is a complex organic compound that features a combination of a sulfonyl group, a thienyl ring, and a pyridinylmethylamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R4S)-3-(4-CHLOROBENZENESULFONYL)-4-{[(PYRIDIN-4-YL)METHYL]AMINO}-1LAMBDA6-THIOLANE-11-DIONE typically involves multiple steps:

Formation of the Thienyl Ring: The thienyl ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via sulfonation reactions, often using reagents such as sulfur trioxide or chlorosulfonic acid.

Attachment of the Chlorophenyl Group: This step involves the coupling of the chlorophenyl group to the thienyl ring, which can be achieved through palladium-catalyzed cross-coupling reactions.

Formation of the Pyridinylmethylamine Moiety: The pyridinylmethylamine group is synthesized separately and then attached to the thienyl ring through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thienyl ring and the sulfonyl group.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide or thiol.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, especially at the pyridinyl and chlorophenyl moieties.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide, potassium permanganate, or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation.

Substitution: Conditions may include the use of strong bases or acids, and catalysts like palladium or copper.

Major Products

Oxidation: Products may include sulfoxides or sulfones.

Reduction: Products may include thiols or sulfides.

Substitution: Products depend on the specific substituents introduced.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Biology

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Protein Binding: It can be used to study protein-ligand interactions.

Medicine

Drug Development:

Industry

Materials Science: The compound can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (3R4S)-3-(4-CHLOROBENZENESULFONYL)-4-{[(PYRIDIN-4-YL)METHYL]AMINO}-1LAMBDA6-THIOLANE-11-DIONE involves its interaction with molecular targets such as enzymes or receptors. The sulfonyl group and the thienyl ring play crucial roles in binding to these targets, leading to inhibition or activation of specific pathways. The pyridinylmethylamine moiety may enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• {(3S,4R)-4-[(4-fluorophenyl)sulfonyl]-1,1-dioxidotetrahydro-3-thienyl}(pyridin-4-ylmethyl)amine
• {(3S,4R)-4-[(4-bromophenyl)sulfonyl]-1,1-dioxidotetrahydro-3-thienyl}(pyridin-4-ylmethyl)amine

Uniqueness

• Chlorophenyl Group : The presence of the chlorophenyl group distinguishes it from its fluorophenyl and bromophenyl analogs, potentially altering its reactivity and binding properties.
• Sulfonyl Group : The sulfonyl group provides unique chemical properties, such as increased polarity and potential for hydrogen bonding.